1-[(Cyclopentylcarbamoyl)methyl]azetidine-3-carboxylic acid
Overview
Description
1-(Cyclopentylcarbamoyl)methylazetidine-3-carboxylic acid (CPCA) is an important organic compound in the field of organic chemistry and biochemistry. It is an azetidine-3-carboxylic acid with a cyclopentylcarbamoyl group attached to the methyl group. CPCA is a versatile compound that can be used in various synthetic reactions and as a starting material for the synthesis of various compounds. It has been used in the synthesis of drugs, pesticides, and other organic compounds. CPCA is also used in biochemical and physiological studies.
Scientific Research Applications
Biological and Foldameric Applications
Research on azetidine derivatives, including the synthesis of aziridine-2- and azetidine-3-carboxylic acid derivatives, reveals their potential for biological applications and as components in foldamers. These compounds, featuring bromo-substituted carbon centers, are useful for further functionalization, indicating their utility in designing biologically active molecules and foldameric structures which mimic the secondary structures of peptides (Žukauskaitė et al., 2011).
Synthesis of Enantiopure Azetidine Derivatives
The synthesis of enantiopure azetidine derivatives with various heteroatomic side chains highlights their role in studying the influence of conformation on peptide activity. These efforts demonstrate the versatility of azetidine-based compounds in mimicking amino acid structures and functionalities, which could have implications for drug design and development of peptide-based therapeutics (Sajjadi & Lubell, 2008).
Utility in Material Science
Azetidine-containing compounds have been utilized in material science as well. For example, azetidine-terminated polyurethane dispersions exhibit self-curing properties through a ring-opening reaction, offering a novel approach to designing and manufacturing polymeric materials with potential applications ranging from coatings to adhesives (Wang et al., 2006).
Drug Discovery
Furthermore, azetidine derivatives have been identified in the context of drug discovery. One notable example is BAF312 (Siponimod), an S1P receptor modulator developed for treating multiple sclerosis. The discovery process involved the design and synthesis of azetidine-containing alkoxyimino derivatives, underscoring the therapeutic potential of azetidine-based structures (Pan et al., 2013).
Properties
IUPAC Name |
1-[2-(cyclopentylamino)-2-oxoethyl]azetidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O3/c14-10(12-9-3-1-2-4-9)7-13-5-8(6-13)11(15)16/h8-9H,1-7H2,(H,12,14)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEJPXJSRLDZOLP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CN2CC(C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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